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Compound of Interest

Compound Name:
3-Amino-2,2-

dimethylpropanamide-d6

Cat. No.: B587557 Get Quote

Introduction
3-Amino-2,2-dimethylpropanamide-d6 is a stable isotope-labeled form of 3-Amino-2,2-

dimethylpropanamide. The non-labeled compound is a key intermediate in the synthesis of

Aliskiren, a direct renin inhibitor used for the treatment of hypertension[1][2][3]. Due to the

incorporation of six deuterium atoms, this compound serves as an ideal internal standard for

bioanalytical and pharmacokinetic (DMPK) studies involving Aliskiren and its metabolites,

enabling precise quantification via mass spectrometry[4].

The accuracy and reliability of quantitative data derived from such studies are fundamentally

dependent on the correct preparation of stock solutions. These application notes provide a

detailed protocol for the preparation, storage, and handling of 3-Amino-2,2-
dimethylpropanamide-d6 stock solutions for use by researchers, scientists, and drug

development professionals.

Compound Data and Properties
A summary of the physical and chemical properties of 3-Amino-2,2-dimethylpropanamide-d6
and its non-deuterated analogue is provided below. This data is essential for accurate

calculations and safe handling.
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Property
Value (for 3-Amino-2,2-
dimethylpropanamide-d6)

Value (for non-deuterated
analogue)

CAS Number 1246820-97-2[1] 324763-51-1[2][5]

Molecular Formula C₅H₆D₆N₂O[1] C₅H₁₂N₂O[2][6]

Molecular Weight 122.20 g/mol [1] 116.16 g/mol [2][6]

Appearance
N/A (Assumed White to Off-

White Solid)
White to Off-White Solid[2]

Melting Point N/A 79-82°C[2]

Known Solvents Methanol[7] Methanol, DMSO[2]

Primary Application
Internal standard for Aliskiren

synthesis[1][2]

Reagent in Aliskiren

synthesis[2]

Storage
Refrigerator, Room

Temperature[2][7]
Refrigerator[2]

Health and Safety Information
The non-deuterated analogue of this compound is classified as causing serious eye

damage[6]. It is crucial to assume the deuterated compound carries similar risks.

Hazard Statements: Causes serious eye damage (H318)[6].

Precautionary Measures:

Always wear appropriate Personal Protective Equipment (PPE), including safety glasses

with side shields, a lab coat, and chemical-resistant gloves.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing and seek immediate medical

attention.
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Deuterated compounds are stable, non-radioactive isotopes and are generally considered

safe for laboratory use[4]. The primary hazard is associated with the chemical properties

of the molecule itself.

Experimental Protocols
The following protocols detail the preparation of stock solutions at a specific mass

concentration (mg/mL) and molar concentration (mM).

Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Methanol
This protocol is suitable for applications where concentration is defined by mass per unit

volume, such as for creating calibration curves for chromatography.

Materials:

3-Amino-2,2-dimethylpropanamide-d6

HPLC-grade Methanol

Analytical balance

10 mL Class A volumetric flask

Spatula and weigh paper/boat

Pipettes

Vortex mixer or sonicator

Amber glass storage vial with a PTFE-lined cap

Procedure:

Calculation: Determine the mass of the compound required. For a 10 mL solution at 1

mg/mL, the required mass is: Mass = 1 mg/mL × 10 mL = 10 mg
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Weighing: Accurately weigh 10 mg of 3-Amino-2,2-dimethylpropanamide-d6 using an

analytical balance.

Dissolution: Carefully transfer the weighed solid into the 10 mL volumetric flask. Add

approximately 7 mL of methanol to the flask.

Mixing: Cap the flask and mix using a vortex mixer or place it in a sonicator bath until the

solid is completely dissolved.

Volume Adjustment: Once dissolved, carefully add methanol to the flask until the bottom of

the meniscus touches the 10 mL calibration mark.

Homogenization and Storage: Cap the flask and invert it 10-15 times to ensure the solution

is homogeneous. Transfer the final stock solution to a labeled amber glass vial for storage.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is intended for applications where molar concentration is critical, such as in cell-

based assays or enzymatic studies.

Materials:

3-Amino-2,2-dimethylpropanamide-d6 (MW: 122.20 g/mol )

Anhydrous, high-purity DMSO

Analytical balance

Microcentrifuge tubes or appropriate vials

Micropipettes

Spatula and weigh paper/boat

Vortex mixer

Procedure:
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Calculation: Calculate the required mass for the desired volume and concentration. For 2 mL

of a 10 mM solution: Mass (mg) = 10 mmol/L × 0.002 L × 122.20 g/mol × 1000 mg/g = 2.444

mg

Weighing: Accurately weigh 2.44 mg of 3-Amino-2,2-dimethylpropanamide-d6.

Dissolution: Transfer the weighed solid into a suitable vial. Using a calibrated micropipette,

add 2.0 mL of DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until all solid material is visibly dissolved.

Gentle warming in a water bath may be used if dissolution is slow, but monitor to prevent

degradation.

Storage: Store the resulting stock solution in a tightly sealed, labeled vial.

Storage and Stability
Proper storage is essential to maintain the integrity of the stock solutions.

Short-Term Storage (1-2 weeks): Solutions can be stored in a refrigerator at 2-8°C[2].

Long-Term Storage (>2 weeks): For maximum stability, store stock solutions at -20°C or

-80°C. Amides are relatively stable, but the primary amine group can be susceptible to

oxidation over time[8].

Protection from Light: Store all solutions in amber vials or protect them from light to prevent

potential photodegradation[8].

Handling Frozen Stocks: Before use, allow frozen solutions to thaw completely and come to

room temperature. Vortex briefly to ensure homogeneity before making dilutions.

Visualized Workflows
The following diagrams illustrate the key processes described in these notes.
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Stock Solution Preparation Workflow

Step 1: Calculation Determine required mass of solute based on desired concentration and volume.

Step 2: Weighing Accurately weigh the solid compound using an analytical balance.

Step 3: Dissolution Transfer solid to a volumetric flask and add ~70% of the solvent.

Step 4: Mixing Use vortex or sonicator to ensure complete dissolution of the solid.

Step 5: Final Volume Add solvent to the calibration mark of the flask.

Step 6: Homogenize & Store Invert to mix, then transfer to a labeled amber vial for storage.

Click to download full resolution via product page

Figure 1. A generalized workflow for the preparation of stock solutions.
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Logical Flow for Mass Calculation

Desired Concentration
(e.g., mg/mL or M)

Calculation Formula

Desired Final Volume
(e.g., mL or L)

Molecular Weight
(g/mol, for molarity)

Required Mass to Weigh
(mg)

Click to download full resolution via product page

Figure 2. Logical relationship of inputs for calculating the required mass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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